4-[2-(Benzylamino)propyl]-2-methoxyphenol

• CAS No.: 87182-34-1
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 4-[2-(benzylamino)propyl]-2-methoxyphenol
• InChI: InChI=1S/C17H21NO2/c1-13(18-12-14-6-4-3-5-7-14)10-15-8-9-16(19)17(11-15)20-2/h3-9,11,13,18-19H,10,12H2,1-2H3
• InChI Key: ZQMJSQIYGWVUKO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)O)OC)NCC2=CC=CC=C2

Description

4-[2-(Benzylamino)propyl]-2-methoxyphenol is an organic compound that features a benzylamino group attached to a propyl chain, which is further connected to a methoxyphenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(Benzylamino)propyl]-2-methoxyphenol typically involves multiple steps. One common method includes:

Friedel-Crafts Acylation: This step introduces the acyl group to the benzene ring.

Clemmensen Reduction: The acyl group is then reduced to an alkane.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale application of the above synthetic routes, optimized for yield and purity. Specific conditions such as temperature, pressure, and catalysts are adjusted to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

4-[2-(Benzylamino)propyl]-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: This reaction can modify the phenol group.

Reduction: Reduction reactions can affect the nitro group if present.

Substitution: Both nucleophilic and electrophilic substitutions can occur at different positions on the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Reagents like halogens for electrophilic substitution or nucleophiles for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines from nitro groups.

Scientific Research Applications

4-[2-(Benzylamino)propyl]-2-methoxyphenol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its therapeutic properties, including potential use as a drug or drug precursor.

Industry: Utilized in the production of various chemical products

Mechanism of Action

The mechanism by which 4-[2-(Benzylamino)propyl]-2-methoxyphenol exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

Similar Compounds

4-[2-(4,6-Dimethoxypyrimidin-2-yloxy)benzylamino]benzoate: A herbicide with similar structural features.

Propyl 4-(2-(4,6-dimethoxypyrimidin-2-yloxy)benzylamino)benzoate: Another compound with related chemical properties.